Cas no 1937556-03-0 (5-(4-fluoronaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-fluoronaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1937556-03-0
• MF: C₁₂H₈FN₃S
• MW: 245.275424003601
• CID: 6394594
• PubChem ID: 105601657
• Update Time: 2025-05-21

5-(4-fluoronaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluoronaphthalen-1-yl)-1,2-dihydro-1,2,4-triazole-3-thione
• 1937556-03-0
• 5-(4-fluoronaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol
• EN300-39868543

• Inchi： 1S/C12H8FN3S/c13-10-6-5-9(11-14-12(17)16-15-11)7-3-1-2-4-8(7)10/h1-6H,(H2,14,15,16,17)
• InChI Key： GDZPLJVTYVDOPT-UHFFFAOYSA-N
• SMILES： S=C1NNC(C2=CC=C(C3C=CC=CC2=3)F)=N1

Computed Properties

• Exact Mass: 245.04229660g/mol
• Monoisotopic Mass: 245.04229660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5-(4-fluoronaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-(4-fluoronaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1937556-03-0)

The compound 5-(4-fluoronaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1937556-03-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. This fluoronaphthalene-derived triazole thiol exhibits unique chemical properties, making it a promising candidate for various applications. Its molecular structure combines a naphthalene core with a 1,2,4-triazole ring, further functionalized with a thiol group, which enhances its reactivity and potential for derivatization.

Researchers are particularly interested in the bioactive potential of 5-(4-fluoronaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol. Recent studies suggest its relevance in drug discovery, especially in the development of enzyme inhibitors and antimicrobial agents. The presence of the fluorine atom in the naphthalene moiety improves the compound's metabolic stability and binding affinity, a feature highly sought after in modern medicinal chemistry. Additionally, the triazole-thiol scaffold is known for its role in chelation and coordination chemistry, opening doors for applications in catalysis and material science.

In the context of green chemistry, 5-(4-fluoronaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol aligns with the growing demand for sustainable synthesis methods. Researchers are exploring its use in click chemistry reactions, which are celebrated for their efficiency and minimal environmental impact. The compound's thiol group also makes it a valuable building block for polymer modification and surface functionalization, addressing trends in smart materials and nanotechnology.

From an analytical chemistry perspective, the characterization of CAS No. 1937556-03-0 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The fluoronaphthalene component also lends itself to fluorescence-based assays, a hot topic in diagnostic imaging and biomarker detection.

The commercial availability of 5-(4-fluoronaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol has sparked interest among pharmaceutical developers and academic researchers. Frequently searched questions include: "What are the synthetic routes for 5-(4-fluoronaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol?" and "How does the fluorine substitution affect its biological activity?" These queries reflect the compound's relevance in lead optimization and molecular design strategies. Furthermore, its patent landscape is under scrutiny, as innovators seek to protect novel applications in therapeutics and functional materials.

In summary, 5-(4-fluoronaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1937556-03-0) represents a versatile and scientifically intriguing molecule. Its dual utility in life sciences and advanced materials positions it at the forefront of interdisciplinary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, sustainability, and technology.